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Compound of Interest

Compound Name: Acid Red 213

Cat. No.: B1171888

An In-Depth Technical Guide to the Safety and Handling of Acid Red 213 Powder
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for Acid Red 213
powder, a synthetic azo dye. The content is intended to support risk assessment and the
implementation of safe laboratory practices for professionals working with this substance. While
specific quantitative toxicological data for Acid Red 213 is limited, this guide outlines the
known hazards and details the standard experimental protocols used for the safety evaluation
of similar chemical compounds.

Chemical and Physical Properties

Acid Red 213 is a red-brown powder soluble in water. It is a single azo, 1:2 cobalt complex.[1]

Property Value Reference
Chemical Formula C16H13N304S [2]
Molecular Weight 343.36 g/mol [2]
CAS Number 12715-60-5 [2]
Appearance Red Powder [2]
Odor Odorless [2]
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Hazard Identification and Classification

Acid Red 213 is classified as harmful if swallowed and may cause irritation to the skin, eyes,
and respiratory tract.[2] There are possible risks of irreversible effects, although specific data
on chronic effects are not well-documented.[2]

Hazard Description

Harmful if swallowed. May cause
Acute Oral Toxicity gastrointestinal irritation with nausea, vomiting,

and diarrhea.[2]

) o May cause skin irritation in sensitive individuals
Skin Irritation
upon prolonged or repeated contact.[2]

Eye Irritation Dust may cause irritation and inflammation.[2]

) o May cause irritation of the respiratory tract upon
Respiratory Irritation , _
inhalation of dust.[2]

No chronic effects are known, but there are
possible risks of irreversible effects.[2]
Chronic Effects Mutagenicity data has been reported, but the
substance is not listed as a carcinogen by
ACGIH, IARC, NIOSH, NTP, or OSHA.[2]

Handling and Storage

Proper handling and storage procedures are critical to minimize exposure and ensure
laboratory safety.

Handling:
e Use in a well-ventilated area, preferably in a chemical fume hood.[2][3]
e Minimize dust generation and accumulation.[2]

e Avoid contact with skin, eyes, and clothing.[2][3]
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e Avoid ingestion and inhalation.[2]

e Wash hands thoroughly after handling.[2]

» Remove and wash contaminated clothing before reuse.[2]

Storage:

o Store in a cool, dry, well-ventilated place.[3]

o Keep containers tightly closed.[2][3]

o Store away from incompatible materials such as strong oxidizing and reducing agents.[2][3]

Exposure Controls and Personal Protective

Equipment (PPE)

Engineering controls and personal protective equipment are essential to prevent exposure.

Control Measure

Specification

Engineering Controls

Use process enclosures, local exhaust
ventilation, or other engineering controls to
manage airborne levels. An eyewash station

and safety shower should be readily available.

[2]

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles.[2]

Skin Protection

Wear appropriate protective gloves (e.g., rubber

gloves) and clothing to prevent skin exposure.[2]

Respiratory Protection

An approved respirator should be worn when

necessary, especially in dusty conditions.[2]

First Aid Measures

In the event of exposure, immediate and appropriate first aid is crucial.
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Exposure Route First Aid Protocol

Remove the individual from the exposure to
fresh air immediately. If breathing is difficult,
Inhalation administer oxygen. If not breathing, give artificial

respiration. Seek immediate medical attention.

[2]

Flush skin with plenty of soap and water. If

Skin Contact irritation develops or persists, seek medical aid.

[2]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ] ]

upper and lower eyelids. Seek immediate

medical attention.[2]

If the victim is conscious and alert, give 2-4

cupfuls of milk or water. Do not induce vomiting.
Ingestion Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[2]

Accidental Release Measures

In case of a spill, follow these procedures to ensure safety and proper cleanup.

o Personal Precautions: Wear appropriate personal protective equipment as outlined in
Section 4.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

¢ Cleanup Methods: Vacuum or sweep up the material and place it into a suitable disposal
container. Avoid generating dusty conditions. Clean the spill area thoroughly.[2]

Experimental Protocols for Safety Assessment
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While specific toxicological data for Acid Red 213 is not readily available, the following
standard OECD guidelines are used to assess the safety of such chemicals.

Skin Irritation/Corrosion Testing

o OECD Test Guideline 439: In Vitro Skin Irritation: Reconstructed Human Epidermis (RhE)
Test Method

o Principle: This test evaluates the potential of a substance to cause skin irritation by
assessing its cytotoxicity on a reconstructed human epidermis model.

o Methodology:
» Atopical application of the test substance to the RhE tissue is performed.

» Following a defined exposure period, the substance is removed, and the tissue is
incubated.

» Cell viability is measured by the enzymatic conversion of the vital dye MTT (3-(4,5-
Dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) into a blue formazan salt.[4]

» The formazan is extracted, and the color intensity is measured spectrophotometrically.

» A substance is identified as an irritant if the cell viability is below a defined threshold
(e.g., £ 50%).[4]

Eye Irritation/Serious Eye Damage Testing

o OECD Test Guideline 492: Reconstructed human Cornea-like Epithelium (RhCE) test
method for identifying chemicals not requiring classification and labelling for eye irritation or
serious eye damage.

o Principle: This in vitro test uses a reconstructed human cornea-like epithelium to assess
the potential of a chemical to cause eye irritation.

o Methodology:

= The test chemical is applied topically to the RhCE tissue.
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= After the exposure period, the tissue is rinsed and incubated.
» Tissue viability is determined using the MTT assay, similar to the skin irritation test.

» Chemicals that do not reduce cell viability below a certain threshold are considered non-
irritants.

Acute Oral Toxicity Testing

o OECD Test Guideline 423: Acute Oral Toxicity - Acute Toxic Class Method

o Principle: This method is used to estimate the acute oral toxicity (LD50) of a substance. It
uses a stepwise procedure with a small number of animals per step.

o Methodology:

» A starting dose is selected from a series of fixed dose levels (5, 50, 300, 2000 mg/kg
body weight).

= A group of animals (typically 3) is dosed with the starting dose.

» The outcome (mortality or survival) determines the next step:
» |f mortality is observed, the test is repeated with a lower dose.
» |f no mortality occurs, a higher dose is used in the next step.

» The test is continued until the dose that causes mortality is identified or no mortality is
observed at the highest dose.

Mutagenicity Testing
o OECD Test Guideline 471: Bacterial Reverse Mutation Test (Ames Test)

o Principle: This test uses several strains of Salmonella typhimurium and Escherichia coli
with mutations in genes involved in histidine or tryptophan synthesis, respectively. It
assesses the ability of a substance to cause gene mutations.

o Methodology:
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» The tester strains are exposed to the test substance with and without a metabolic

activation system (S9 mix).

» For azo dyes, a modified protocol including flavin mononucleotide (FMN) may be used

to facilitate the reduction of the azo bond to free amines.[5]

» The mixture is incubated, and the number of revertant colonies (bacteria that have

regained the ability to synthesize the amino acid) is counted.

= Asignificant increase in the number of revertant colonies compared to the control

indicates that the substance

iS mutagenic.

Visualized Workflows

The following diagrams illustrate key safety and handling workflows for Acid Red 213 powder.
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Caption: Workflow for safe handling of Acid Red 213 powder.
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Spill of Acid Red 213 POW@

i
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i
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i
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Caption: Workflow for responding to a spill of Acid Red 213 powder.
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Stability and Reactivity

o Chemical Stability: Stable under normal temperatures and pressures.[2]
» Conditions to Avoid: Incompatible materials, excess heat, and strong oxidants.[2]
e Incompatible Materials: Strong oxidizing agents and strong reducing agents.[2]

e Hazardous Decomposition Products: May produce irritating and toxic fumes and gases upon
thermal decomposition.[2]

e Hazardous Polymerization: Will not occur.[2]

Toxicological Information Summary

The toxicological properties of Acid Red 213 have not been thoroughly investigated.[2] The
available information is summarized below.

Endpoint Result

LD50/LC50 Unlisted.[2]

) o Not listed by ACGIH, IARC, NIOSH, NTP, or
Carcinogenicity

OSHA.[2]
Epidemiology No information available.[2]
Teratogenicity No information available.[2]
Neurotoxicity No information available.[2]
Mutagenicity Mutagenicity data has been reported.[2]

Disposal Considerations

Chemical waste generators must determine whether a discarded chemical is classified as a
hazardous waste. Consult state and local hazardous waste regulations to ensure complete and
accurate classification and disposal.[2]
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Disclaimer: This document is intended as a guide and is not a substitute for a thorough risk
assessment and compliance with all applicable safety regulations. Users should consult the
original Safety Data Sheet (SDS) and relevant regulatory guidelines before handling Acid Red
213.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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